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Efficacy and Safety Profile of Dosing Regimens

The table below summarizes key outcomes from clinical trials that compared the three-times-weekly regimen

with the established once-daily regimen of insulin degludec and a common active control, insulin glargine.

Trial Phase Regimen
HbA1c
Reduction

Fasting
Plasma
Glucose

Hypoglycemia
Risk

Conclusion

Phase 2 [1] Degludec
(3x/week)

Similar to
glargine

Similar to
glargine

No significant
difference vs.

glargine

Promising initial
results

Phase 3
(BEGIN:
EASY
AM/PM) [2]

Degludec

(3x/week)

Inferior to
glargine
(-0.9% to

-1.1% vs
-1.3% to

-1.4%)

Waning

control on
days 2 & 3

post-injection

2-3x higher in first

24 hrs post-
injection vs

subsequent 24 hrs

Unfavorable risk-
benefit; regimen
not
recommended
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Trial Phase Regimen
HbA1c
Reduction

Fasting
Plasma
Glucose

Hypoglycemia
Risk

Conclusion

Phase 3
(Pooled
Analysis)
[1] [3]

Degludec
(Once

Daily)

Non-inferior to
glargine

Significantly
lower than

glargine

Lower risk of
overall and

nocturnal
hypoglycemia vs

glargine

Favorable profile;
recommended

regimen

Experimental Protocols and Key Findings

To support troubleshooting and analysis in a research setting, here are the methodologies and core findings

from the pivotal trials.

Phase 2 Trial Protocol (16-week)

Design: Open-label, randomized, parallel-group, treat-to-target [1].
Patients: Type 2 diabetes, insulin-naïve [1].

Intervention: Insulin degludec administered three times per week versus once-daily insulin
glargine [1].

Titration: Doses were titrated to a fasting plasma glucose target [1].
Key Finding: This initial proof-of-concept study showed similar efficacy and safety between the

three-times-weekly and daily regimens, justifying further investigation in larger Phase 3 trials
[1].

Phase 3 Trial Protocols (BEGIN: EASY AM & PM)

Design: Two international, 26-week, open-label, non-inferiority trials [2].

Patients: 927 total participants with type 2 diabetes, insulin-naïve, with a mean baseline HbA1c
of ~8.3%. Patients continued metformin with or without DPP-4 inhibitors [2].

Intervention: Insulin degludec injected before breakfast (AM trial) or with the evening meal
(PM trial) on Monday, Wednesday, and Friday, compared against once-daily insulin glargine [2].

Titration: Weekly titration to a pre-breakfast plasma glucose target of 3.9 to <5.0 mmol/L [2].
Primary Outcome: Change in HbA1c from baseline [2].

Key Findings:
Waning Efficacy: Self-monitored blood glucose levels showed a progressive rise on the

second and third mornings after a three-times-weekly degludec injection, indicating the
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drug's effect did not last adequately [2].

Peak Hypoglycemia Risk: The number of confirmed hypoglycemic events was 2 to 3
times higher in the first 24 hours after a three-times-weekly injection compared to the

subsequent 24-hour period, suggesting unsteady plasma concentrations [2].

Mechanism and Rationale for Trial Discontinuation

The following diagram illustrates the pharmacokinetic challenge identified in the Phase 3 trials that led to the

failure of the three-times-weekly regimen.
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Frequently Asked Questions (FAQs)

Q: Why was the three-times-weekly regimen pursued after Phase 2 trials? A: The unique

pharmacokinetics of insulin degludec, with its half-life of over 24 hours and duration of action exceeding 42
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hours, created a compelling physiological rationale for testing less frequent dosing to improve patient

convenience [4] [2]. The positive Phase 2 results warranted further validation in larger Phase 3 studies [1].

Q: What is the official recommendation for insulin degludec dosing? A: Based on the full body of

evidence, the manufacturer and clinical investigators concluded that the risk-to-benefit ratio does not support

three-times-weekly dosing. Insulin degludec is approved and recommended for once-daily administration

only [5] [2] [6]. The once-daily regimen has demonstrated a superior and more stable pharmacological

profile, with a lower risk of hypoglycemia compared to other basal insulins like glargine [1] [3].

Q: Does the failure of this regimen reflect poorly on insulin degludec itself? A: No. The conclusion of

the research was that insulin degludec is a highly effective basal insulin, but it is meant to be used daily

[2]. The once-daily formulation remains a cornerstone treatment due to its ultra-long, stable action and safety

profile [1] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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